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Compound of Interest

Compound Name: Diethyl(hexyl)methylsilane

Cat. No.: B15465447 Get Quote

Diethyl(hexyl)methylsilane: A Technical Guide
for Researchers
Disclaimer: Direct experimental data for Diethyl(hexyl)methylsilane is not readily available in

public literature. The information presented in this guide is extrapolated from data on the

closely related compound, Diethylmethylsilane, and general principles of organosilane

chemistry. These values should be considered as estimates.

Introduction
Diethyl(hexyl)methylsilane is an organosilane compound with the chemical formula C₁₁H₂₆Si.

As a trialkylsilane containing a silicon-hydrogen (Si-H) bond, its chemistry is primarily

characterized by the reactivity of this functional group. This technical guide provides an

overview of the predicted physical and chemical properties of Diethyl(hexyl)methylsilane,

along with general experimental protocols for its synthesis and application in hydrosilylation

reactions. This information is intended to support researchers, scientists, and professionals in

drug development and materials science in understanding and utilizing this class of

compounds.

Physical and Chemical Properties
The physical properties of Diethyl(hexyl)methylsilane are estimated based on the known

properties of Diethylmethylsilane and the incremental effects of adding a hexyl group.
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Table 1: Estimated Physical and Chemical Properties of Diethyl(hexyl)methylsilane

Property Estimated Value

Molecular Formula C₁₁H₂₆Si

Molecular Weight 186.41 g/mol

Appearance Colorless liquid

Boiling Point ~180-190 °C (extrapolated)

Density ~0.76 g/mL at 25 °C (extrapolated)

Refractive Index ~1.42 (extrapolated)

Solubility
Immiscible with water; Soluble in nonpolar

organic solvents (e.g., hexane, toluene)

Stability
Moisture sensitive; stable under inert

atmosphere

Chemical Reactivity
The primary site of reactivity in Diethyl(hexyl)methylsilane is the silicon-hydrogen bond. This

bond is susceptible to a variety of reactions, most notably hydrosilylation.

Hydrosilylation: This is the addition of the Si-H bond across a multiple bond, typically a carbon-

carbon double or triple bond. The reaction is a versatile method for forming carbon-silicon

bonds and is often catalyzed by transition metal complexes, particularly those of platinum.[1][2]

The reaction proceeds with anti-Markovnikov selectivity, meaning the silicon atom attaches to

the less substituted carbon of the alkene.

Other Reactions: The Si-H bond can also undergo reactions with various nucleophiles and

electrophiles. It can be cleaved by strong acids, bases, and oxidizing agents.

Experimental Protocols
Synthesis of Diethyl(hexyl)methylsilane
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A plausible synthetic route to Diethyl(hexyl)methylsilane is via a Grignard reaction. This

involves the reaction of a suitable chlorosilane with a Grignard reagent.

Reaction Scheme:

Materials:

Diethylmethylchlorosilane

Hexylmagnesium bromide (prepared from hexyl bromide and magnesium turnings)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Standard glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

Set up a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a

condenser, and a nitrogen inlet.

Prepare the hexylmagnesium bromide solution in anhydrous ether or THF.

Cool the Grignard solution to 0 °C in an ice bath.

Slowly add a solution of diethylmethylchlorosilane in the same anhydrous solvent to the

Grignard reagent via the dropping funnel with vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours to ensure complete reaction.

Quench the reaction by carefully adding a saturated aqueous solution of ammonium

chloride.

Separate the organic layer, and extract the aqueous layer with the organic solvent.

Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the

solvent under reduced pressure.
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Purify the crude product by fractional distillation under reduced pressure to obtain

Diethyl(hexyl)methylsilane.

Diagram 1: Synthesis Workflow for Diethyl(hexyl)methylsilane
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A potential workflow for the synthesis of Diethyl(hexyl)methylsilane.

Platinum-Catalyzed Hydrosilylation of an Alkene
This protocol describes a general procedure for the reaction of Diethyl(hexyl)methylsilane
with a terminal alkene using a platinum catalyst.

Materials:

Diethyl(hexyl)methylsilane

A terminal alkene (e.g., 1-octene)

Karstedt's catalyst (a platinum(0) complex)

Anhydrous toluene or other suitable solvent

Standard glassware for inert atmosphere reactions

Procedure:
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In a flame-dried Schlenk tube under an inert atmosphere, dissolve the alkene in anhydrous

toluene.

Add a catalytic amount of Karstedt's catalyst to the solution.

Slowly add Diethyl(hexyl)methylsilane to the reaction mixture at room temperature. An

exothermic reaction may be observed.

Stir the reaction mixture at room temperature or with gentle heating until the reaction is

complete (monitor by GC or NMR spectroscopy).

Remove the solvent under reduced pressure.

The product can be purified by distillation or chromatography if necessary.

Diagram 2: General Mechanism of Platinum-Catalyzed Hydrosilylation (Chalk-Harrod

Mechanism)
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The Chalk-Harrod mechanism for platinum-catalyzed hydrosilylation.

Spectroscopic Characterization (Predicted)
While experimental spectra for Diethyl(hexyl)methylsilane are not available, the following are

expected characteristic spectroscopic features:

¹H NMR: A characteristic signal for the Si-H proton would be expected around δ 3.5-4.5 ppm,

likely as a multiplet due to coupling with the protons on the ethyl and methyl groups. Signals

for the hexyl, ethyl, and methyl groups would appear in the aliphatic region (δ 0.5-1.5 ppm).

¹³C NMR: Signals corresponding to the carbons of the hexyl, ethyl, and methyl groups would

be observed.
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²⁹Si NMR: A signal characteristic of a trialkylsilane would be expected.

IR Spectroscopy: A prominent Si-H stretching vibration would be observed in the region of

2100-2200 cm⁻¹. C-H stretching and bending vibrations would also be present.

Mass Spectrometry: The mass spectrum would show the molecular ion peak and

characteristic fragmentation patterns for alkylsilanes.

Safety and Handling
Diethyl(hexyl)methylsilane is expected to be a flammable liquid.[3] It is also likely to be

moisture-sensitive, reacting with water to release hydrogen gas, which is flammable.[4]

Therefore, it should be handled in a well-ventilated area, away from ignition sources, and under

an inert atmosphere.[3][5] Personal protective equipment, including safety glasses, gloves, and

a lab coat, should be worn.[4][5]

Conclusion
Diethyl(hexyl)methylsilane, as a representative trialkylsilane, is a potentially valuable

intermediate in organic synthesis, particularly for the introduction of the diethyl(hexyl)silyl group

into molecules via hydrosilylation. While specific experimental data for this compound is

lacking, this guide provides a foundational understanding of its predicted properties and

reactivity based on established principles of organosilane chemistry. Researchers are advised

to use this information as a starting point and to conduct their own thorough characterization of

the compound if synthesized.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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